4-Cyclopropylmethoxy-2-hydroxymethylpyridine

• Molecular Formula: C10H13NO2
• Molecular Weight: 179.22 g/mol
• IUPAC Name: [4-(cyclopropylmethoxy)pyridin-2-yl]methanol
• InChI: InChI=1S/C10H13NO2/c12-6-9-5-10(3-4-11-9)13-7-8-1-2-8/h3-5,8,12H,1-2,6-7H2
• InChI Key: BTTKRGLIPIKLIM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1COC2=CC(=NC=C2)CO

Description

4-Cyclopropylmethoxy-2-hydroxymethylpyridine is a useful research compound. Its molecular formula is C10H13NO2 and its molecular weight is 179.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To the crude 2-acetoxymethyl-4-cyclopropylmethoxy pyridine, NaOH (100 ml 2 M) was added and the mixture was refluxed for 2 hours. The mixture was extracted with methylene chloride, and the phases were separated. The organic layer was dried with Na2SO4, filtered and the solvent was evaporated off, yielding 2.7 g of crude title compound. NMR data is given below. The crude product was used without any further purification.